Cas no 622814-98-6 (5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide)

• Product Name: 5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide
• CAS No: 622814-98-6
• MF: C₇H₈BrClN₂O₂S
• MW: 299.572618484497
• CID: 5717875
• PubChem ID: 826871
• Update Time: 2025-10-29

5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 622814-98-6
• 5-bromo-6-chloro-N-ethyl-3-pyridinesulfonamide
• CS-0298713
• AKOS002729203
• AF-399/42309854
• EN300-1453618
• 5-bromo-6-chloro-N-ethylpyridine-3-sulfonamide
• 5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide

• Inchi： 1S/C7H8BrClN2O2S/c1-2-11-14(12,13)5-3-6(8)7(9)10-4-5/h3-4,11H,2H2,1H3
• InChI Key： GRFRNKHIDBDYFD-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)S(NCC)(=O)=O)Cl

Computed Properties

• Exact Mass: 297.91784g/mol
• Monoisotopic Mass: 297.91784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide

Professional Introduction to 5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide (CAS No. 622814-98-6)

5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 622814-98-6, is characterized by the presence of both bromo and chloro substituents on a pyridine ring, further functionalized with an N-ethyl group and a sulfonamide moiety. Such structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The 5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide molecule possesses a high degree of reactivity due to its halogenated pyridine core, which can participate in diverse chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions are pivotal in constructing complex molecular architectures, making the compound invaluable for medicinal chemists aiming to develop small-molecule drugs with targeted biological activities.

In recent years, there has been a surge in research focused on halogenated pyridines as key building blocks in drug discovery. The incorporation of bromo and chloro atoms into the pyridine scaffold enhances the electrophilicity of the ring, facilitating its interaction with nucleophiles and enabling the formation of carbon-carbon or carbon-nitrogen bonds. This property has been exploited in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs, where precise molecular modifications are crucial for achieving high selectivity and efficacy.

The sulfonamide group appended to the N-ethylpyridine core further contributes to the pharmacological potential of this compound. Sulfonamides are well-known pharmacophores that exhibit a broad spectrum of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory effects. By integrating a sulfonamide moiety into the molecular structure, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of their lead compounds, potentially leading to improved drug candidates.

Recent studies have highlighted the utility of 5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide in the development of novel antiviral agents. The structural motif of this compound has been shown to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. For instance, derivatives of this compound have been investigated for their inhibitory effects on proteases and polymerases associated with RNA viruses, demonstrating promising preclinical results. These findings underscore the importance of halogenated pyridinesulfonamides as scaffolds for antiviral drug discovery.

The synthesis of 5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-functionalized pyridine derivatives followed by sulfonation and N-alkylation steps. Advanced techniques such as transition-metal catalysis have been employed to enhance reaction efficiency and selectivity. The use of palladium or copper catalysts in cross-coupling reactions has enabled the introduction of additional functional groups while maintaining regioselectivity.

The pharmaceutical industry continues to explore new applications for 5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide beyond its traditional role as an intermediate. Researchers are increasingly interested in its potential as a ligand for metal complexes used in targeted therapy. By coordinating with metal ions such as ruthenium or platinum, this compound can form complexes that exhibit enhanced cytotoxicity against cancer cells while minimizing side effects on healthy tissues. Such metallo-drugs represent a cutting-edge approach in oncology research.

In conclusion, 5-Bromo-6-chloro-N-ethylpyridine-3-sulfonamide (CAS No. 622814-98-6) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features enable diverse chemical modifications and biological applications, making it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic potentials, this compound is poised to play an increasingly important role in addressing unmet medical needs across various disease areas.